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Compound of Interest

Compound Name: PHA 568487 free base

Cat. No.: B1662414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution for PHA 568487 free base, a selective α7 nicotinic acetylcholine receptor (α7

nAChR) agonist.[1] Adherence to these guidelines is crucial for ensuring the stability, and

consistent performance of the compound in experimental settings.

Compound Data Summary
Proper preparation begins with accurate compound information. The key physicochemical

properties of PHA 568487 free base are summarized below.
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Property Value Source

Molecular Formula C₁₆H₂₀N₂O₃ [1][2]

Molecular Weight 288.34 g/mol [1][2][3]

Appearance White to off-white solid [1]

CAS Number 527680-56-4 [1][2][4]

Solubility (DMSO) ≥ 2.08 mg/mL (≥ 7.21 mM) [1]

Storage (Solid)
3 years at -20°C or 2 years at

4°C
[1]

Storage (In Solvent)
6 months at -80°C or 1 month

at -20°C
[1]

Experimental Protocol: 10 mM Stock Solution in
DMSO
This protocol outlines the procedure for preparing a 10 mM stock solution of PHA 568487 free
base in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
PHA 568487 free base powder

Anhydrous/Biotechnology grade Dimethyl Sulfoxide (DMSO)

Analytical balance (accurate to at least 0.1 mg)

Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)

Pipettors and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

PHA 568487 is a bioactive compound; handle with care and avoid direct contact, inhalation,

or ingestion.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Always wear appropriate gloves.

Consult the Safety Data Sheet (SDS) for PHA 568487 and DMSO before starting the

procedure.

Step-by-Step Preparation Procedure
Objective: To prepare 1 mL of a 10 mM PHA 568487 stock solution.

Step 1: Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Convert Volume: 1 mL = 0.001 L

Convert Concentration: 10 mM = 0.010 mol/L

Calculate Mass: Mass (mg) = 0.010 mol/L * 0.001 L * 288.34 g/mol * 1000 mg/g Mass (mg) =

2.88 mg

Step 2: Weighing the Compound

Place a clean, empty microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 2.88 mg of PHA 568487 free base powder directly into the tared tube.

Record the exact mass.

Step 3: Dissolving the Compound
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Using a calibrated pipettor, add 1 mL of anhydrous DMSO to the tube containing the PHA

568487 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained.[1]

If necessary, gentle warming in a 37°C water bath or sonication can be used to aid

dissolution.

Step 4: Aliquoting and Storage

To prevent degradation from repeated freeze-thaw cycles, it is critical to aliquot the stock

solution.[1]

Dispense the solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in

sterile, light-protected cryogenic vials or microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term use (up to 1 month).[1]

Visualization of Workflow
The following diagram illustrates the key steps involved in the preparation of the PHA 568487
free base stock solution.
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Caption: Workflow for PHA 568487 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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